1-(6-cyclopropylpyrimidin-4-yl)-N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-cyclopropylpyrimidin-4-yl)-N-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H27N5O2S/c1-31-20-6-4-18(5-7-20)24-28-19(14-32-24)13-25-23(30)17-8-10-29(11-9-17)22-12-21(16-2-3-16)26-15-27-22/h4-7,12,14-17H,2-3,8-11,13H2,1H3,(H,25,30)
• InChI Key: VKIJQNSNESMJEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CNC(=O)C3CCN(CC3)C4=NC=NC(=C4)C5CC5
• Molecular Formula: C24H27N5O2S
• Molecular Weight: 449.6 g/mol
• CAS No.: 1795087-35-2

Description

1-(6-cyclopropylpyrimidin-4-yl)-N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H27N5O2S and its molecular weight is 449.57. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Analgesic Applications

Research indicates that derivatives related to the specified compound show significant potential as anti-inflammatory and analgesic agents. A study synthesized various heterocyclic compounds, demonstrating their COX-1/COX-2 inhibitory activities with notable analgesic and anti-inflammatory effects. These compounds exhibited high COX-2 selectivity indices, analgesic activities, and anti-inflammatory effects, highlighting their potential in therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Applications

Another area of application for such compounds is in antimicrobial therapy. Research on fluoroquinolone-based 4-thiazolidinones, derived from reactions involving compounds similar in structure to the one of interest, has shown promising antimicrobial properties. These synthesized compounds were tested and demonstrated significant antifungal and antibacterial activities (Patel & Patel, 2010).

Synthesis and Biological Evaluation

The synthesis of novel compounds and evaluation of their biological activities is a crucial application in drug discovery and development. Studies focus on synthesizing derivatives and evaluating their pharmacological properties, including analgesic and antiparkinsonian activities. For example, thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives were synthesized and showed good analgesic and antiparkinsonian activities, comparable to standard drugs (Amr, Maigali, & Abdulla, 2008).

Anticancer Activity

The exploration of anticancer activities is another significant application. Novel pyridine derivatives, for instance, have been synthesized and tested for their potential as cardiotonic agents and against cancer cell lines, showcasing the diverse therapeutic potential of compounds within this chemical family (Nate et al., 1987).